4,4'-{[(2-phenylethyl)imino]dimethanediyl}bis(N,N-dimethylaniline)

• Molecular Formula: C26H33N3
• Molecular Weight: 387.6 g/mol
• IUPAC Name: 4-[[[4-(dimethylamino)phenyl]methyl-(2-phenylethyl)amino]methyl]-N,N-dimethylaniline
• InChI: InChI=1S/C26H33N3/c1-27(2)25-14-10-23(11-15-25)20-29(19-18-22-8-6-5-7-9-22)21-24-12-16-26(17-13-24)28(3)4/h5-17H,18-21H2,1-4H3
• InChI Key: YPRIEYHAHULERO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CN(CCC2=CC=CC=C2)CC3=CC=C(C=C3)N(C)C

Description

4,4’-{[(2-phenylethyl)imino]dimethanediyl}bis(N,N-dimethylaniline): is a chemical compound with the molecular formula CHN.

• It is synthesized via a Schiff base reduction route.
• The compound consists of asymmetric units of C₁₆H₂₀N₂O (1) and C₁₄H₁₅NO₂ (2) in orthorhombic and monoclinic crystal systems, respectively.
• Compound 1 exhibits intermolecular C11—H11···N2 hydrogen bonding, while the hydroxyl group in 2 is involved in intermolecular O2—H2···O2 and O2—H2···O21 hydrogen bonding .

Preparation Methods

Synthetic Routes: The compound can be prepared through N-alkylation of primary amines and ammonia, followed by reduction using a powerful reducing agent like sodium borohydride (NaBH).

Reaction Conditions: NaBH selectively reduces the imine functional group without affecting other reducible substituents.

Industrial Production: Industrial-scale production methods may involve variations of these synthetic routes.

Chemical Reactions Analysis

Reactions: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Reagents like NaBH and suitable solvents are commonly used.

Major Products: The reduction of the imine group leads to the formation of the secondary amine, which serves as a starting material for other compounds.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of azo dyes and other organic compounds.

Biology and Medicine: May have applications in drug development due to its structural features.

Industry: Used in the production of dithiocarbamates and other specialty chemicals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific applications. Further research is needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds: Other related secondary amines include 2-[(4-chlorophenyl)aminomethyl]-6-methoxyphenol, 2-[(4-methoxyanilino)methyl]phenol, and 2-(anilinomethyl)phenol.

Uniqueness: Highlight its distinct features compared to these similar compounds.